Cas no 24936-38-7 (POLYADENYLATE-POLYURIDYLATE)

• Product Name: POLYADENYLATE-POLYURIDYLATE
• CAS No: 24936-38-7
• MF: C₁₉H₂₇N₇O₁₆P₂
• MW: 671.402506113052
• CID: 260090
• PubChem ID: 32741
• Update Time: 2025-05-23

POLYADENYLATE-POLYURIDYLATE Chemical and Physical Properties

Names and Identifiers

• POLYADENYLATE-POLYURIDYLATE
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate,[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• POLYADENOSINIC – POLYURIDINIC ACID SODIUM SALT
• POLYADENYLATE-POLYURIDYLATE
• Polyadenylic acid-Polyuridylic acid sodium salt
• 5'-uridylic acid - 5'-adenylic acid (1:1)
• polyadenylic-polyuridylic acid sodium
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate;[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• J-015738
• [(2R, 3S, 4R, 5R)-5-(6-aminopurin-9-yl)-3, 4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate;[(2R, 3S, 4R, 5R)-5-(2, 4-dioxopyrimidin-1-yl)-3, 4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• SCHEMBL15532261
• 24936-38-7
• DTXSID50179654
• VGQHQOKIMNKUEF-ZLOOHWKQSA-N

• Inchi： 1S/C10H14N5O7P.C9H13N2O9P/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(22-10)1-21-23(18,19)20;12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20);1-2,4,6-8,13-14H,3H2,(H,10,12,15)(H2,16,17,18)/t4-,6-,7-,10-;4-,6-,7-,8-/m11/s1
• InChI Key： VGQHQOKIMNKUEF-ZLOOHWKQSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O

Computed Properties

• Exact Mass: 671.09895179g/mol
• Monoisotopic Mass: 671.09895179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 998
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 352Ų

POLYADENYLATE-POLYURIDYLATE Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3-10-21
• RTECS：AU7482700

Additional information on POLYADENYLATE-POLYURIDYLATE

Recent Advances in Polyadenylate-Polyuridylate (POLYADENYLATE-POLYURIDYLATE) and Its Applications in Biomedical Research

Polyadenylate-polyuridylate (POLYADENYLATE-POLYURIDYLATE), a synthetic double-stranded RNA (dsRNA) polymer with the CAS number 24936-38-7, has garnered significant attention in recent years due to its immunomodulatory and antiviral properties. This research briefing aims to synthesize the latest findings on this compound, focusing on its mechanisms of action, therapeutic potential, and recent advancements in its application within the field of chemical biology and medicine.

Recent studies have highlighted the role of POLYADENYLATE-POLYURIDYLATE as a potent inducer of interferon (IFN) production, a critical component of the innate immune response. Researchers have demonstrated its efficacy in activating Toll-like receptor 3 (TLR3) and melanoma differentiation-associated protein 5 (MDA5), pathways that are pivotal in antiviral defense. These findings underscore its potential as a therapeutic agent for viral infections, including emerging pathogens such as SARS-CoV-2 and influenza.

In addition to its antiviral properties, POLYADENYLATE-POLYURIDYLATE has shown promise in cancer immunotherapy. A 2023 study published in the Journal of Immunotherapy revealed that the compound enhances the efficacy of checkpoint inhibitors by promoting dendritic cell maturation and T-cell activation. This dual functionality positions it as a versatile tool in the development of combination therapies for resistant cancers.

From a chemical perspective, advancements in the synthesis and modification of POLYADENYLATE-POLYURIDYLATE have improved its stability and bioavailability. Novel delivery systems, such as lipid nanoparticles and polymer-based carriers, have been engineered to overcome the challenges associated with its rapid degradation in vivo. These innovations are critical for translating laboratory findings into clinically viable treatments.

Despite these promising developments, challenges remain. The compound's propensity to induce systemic inflammation at higher doses necessitates careful dose optimization. Ongoing clinical trials are evaluating its safety profile in human subjects, with preliminary results expected in late 2024. Furthermore, researchers are exploring its potential in autoimmune diseases, where modulating the immune response could offer therapeutic benefits.

In conclusion, POLYADENYLATE-POLYURIDYLATE (24936-38-7) represents a multifaceted molecule with broad applications in immunology, virology, and oncology. Continued research into its mechanisms and delivery systems will be essential for unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding and application of this promising compound.